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Compound of Interest

Compound Name:
(6-Methoxy-1H-indol-3-

yl)methanamine

Cat. No.: B591787 Get Quote

Technical Guide: (6-Methoxy-1H-indol-3-
yl)methanamine
CAS Number: 887582-58-3[1][2]

Chemical Formula: C₁₀H₁₂N₂O[2]

Structure:

Core Data Summary
This section summarizes the essential chemical and physical data for (6-Methoxy-1H-indol-3-
yl)methanamine. Due to the limited availability of experimentally derived data in peer-reviewed

literature, some properties are based on commercially available information.
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Property Value Source

CAS Number 887582-58-3 [1][2]

Molecular Formula C₁₀H₁₂N₂O [2]

Molecular Weight 176.22 g/mol [3]

Purity ≥95% (Typically available) [1][3]

Synonyms

6-Methoxy-1H-indole-3-

methanamine, 3-

(Aminomethyl)-6-

methoxyindole

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for (6-Methoxy-1H-indol-3-yl)methanamine is not

extensively published, a common and plausible route is the reductive amination of 6-methoxy-

1H-indole-3-carboxaldehyde. This method is widely used for the synthesis of primary amines

from aldehydes.[4][5][6]

Proposed Synthetic Workflow: Reductive Amination
The synthesis can be conceptualized as a two-step, one-pot reaction where the aldehyde first

reacts with an ammonia source to form an intermediate imine, which is then reduced in situ to

the desired primary amine.
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6-Methoxy-1H-indole-3-carboxaldehyde
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(in situ)

Ammonia Source
(e.g., NH₄OAc, aq. NH₃)

(6-Methoxy-1H-indol-3-yl)methanamine

Reducing Agent
(e.g., NaBH₄, NaCNBH₃)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.seedior.com/product/detail-315151.html
https://www.sigmaaldrich.com/US/en/product/fluorochempreferredpartner/fluh99c87fd1
https://store.apolloscientific.co.uk/product/6-methoxy-1h-indol-3-ylmethanamine
https://store.apolloscientific.co.uk/product/6-methoxy-1h-indol-3-ylmethanamine
https://www.organic-chemistry.org/synthesis/C1N/amines/reductiveamination.shtm
https://www.taylorfrancis.com/chapters/mono/10.1201/b16602-11/reductive-amination-methodology-synthesis-primary-amines-unprotected-synthons-gijsbert-van-der-marel-jeroen-codee
https://patents.google.com/patent/WO2022140844A1/en
https://patents.google.com/patent/WO2022140844A1/en
https://www.benchchem.com/product/b591787#6-methoxy-1h-indol-3-yl-methanamine-cas-number-and-structure
https://www.benchchem.com/product/b591787#6-methoxy-1h-indol-3-yl-methanamine-cas-number-and-structure
https://www.benchchem.com/product/b591787#6-methoxy-1h-indol-3-yl-methanamine-cas-number-and-structure
https://www.benchchem.com/product/b591787#6-methoxy-1h-indol-3-yl-methanamine-cas-number-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b591787?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

